Zirconium acrylate

• Molecular Formula: C12H12O8Zr
• Molecular Weight: 375.44 g/mol
• IUPAC Name: prop-2-enoate;zirconium(4+)
• InChI: InChI=1S/4C3H4O2.Zr/c4*1-2-3(4)5;/h4*2H,1H2,(H,4,5);/q;;;;+4/p-4
• InChI Key: CXNQUHPJUJGOHC-UHFFFAOYSA-J
• Canonical SMILES: C=CC(=O)[O-].C=CC(=O)[O-].C=CC(=O)[O-].C=CC(=O)[O-].[Zr+4]

Description

Zirconium acrylate is a useful research compound. Its molecular formula is C12H12O8Zr and its molecular weight is 375.44 g/mol. The purity is usually 95%.
BenchChem offers high-quality Zirconium acrylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Zirconium acrylate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Into the flask described hereinabove there were placed 509.3 g of zirconium tetrabutanolate, 498.6 g of diethylene glycol monobutyl ether, and 2.8 g of 4-methoxyphenol. To this mixture there were quickly added in drops using a dropping funnel 382.7 grams of acrylic acid. The temperature thereby increased to 45° C. The product remained liquid and stable so that it could be heated to 90° C. during 30 minutes. The co-product butanol was expelled during 1 hour using vacuum up to 200 mbar.

Synthesis routes and methods II

Procedure details

Into the flask described hereinabove there were placed 1,021.3 g of zirconium tetrabutylate to which 767.5 grams of acrylic acid were added during 8 minutes at room temperature (25° C.). The procedure was as set forth hereinabove. Owing to the reaction heat, the temperature increased to 35° C. The resultant product was a white, solid substance. The rotary evaporator heating then was switched on and gradually heated to 90° C. At the same time the vacuum was gradually adjusted to 20 mbar. The butanol was thereby expelled yielding a white powder.